Cas no 1802680-94-9 (2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 1802680-94-9
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 5752999
• PubChem ID: 129321423
• Update Time: 2025-06-08

2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1802680-94-9
• 2-(4-bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine
• EN300-1929662
• 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine

• Inchi： 1S/C8H6BrF4N/c9-4-1-5(10)7(6(11)2-4)8(12,13)3-14/h1-2H,3,14H2
• InChI Key： NSSPZSXUXHZHLZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(CN)(F)F)F

Computed Properties

• Exact Mass: 270.96197g/mol
• Monoisotopic Mass: 270.96197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 1802680-94-9 and Product Name: 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine

The compound identified by the CAS number 1802680-94-9 and the product name 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring system contributes to its distinct reactivity and binding affinity, making it a valuable scaffold for further chemical modifications.

Recent research in the domain of fluorinated aromatic compounds has highlighted their role as key intermediates in the synthesis of biologically active molecules. The bromo group at the para position relative to the fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions that are essential for drug discovery. This structural motif has been extensively explored in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. The difluoroethan-1-amine side chain introduces additional conformational flexibility and potential hydrogen bonding capabilities, which are critical for optimizing molecular interactions with biological targets.

In the context of modern drug design, the compound’s fluorine atoms play a pivotal role in modulating pharmacokinetic properties such as metabolic stability and lipophilicity. Fluorine substitution is a well-established strategy to improve drug candidates’ pharmacological profiles, often leading to enhanced binding affinity and reduced susceptibility to enzymatic degradation. The 4-bromo-2,6-difluorophenyl core has been investigated in several preclinical studies for its ability to interact with proteins via hydrophobic and electrostatic interactions. Such interactions are fundamental to achieving high selectivity in drug design, minimizing off-target effects.

Current advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to rationalize the design of compounds like 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine. Molecular docking studies have demonstrated its potential as a scaffold for targeting enzymes involved in inflammatory pathways and cancer progression. The compound’s ability to mimic natural substrates or inhibit key catalytic residues has been explored through high-resolution crystallographic analyses of protein-ligand complexes. These insights have guided synthetic efforts toward optimizing potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight the intersection of traditional synthetic methodologies with modern catalytic techniques. Palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic ring system, while nucleophilic substitution reactions have been employed to introduce the amine functionality. The use of fluorous solvents or fluorinated reagents has further streamlined purification processes, ensuring high yields and purity levels required for pharmaceutical applications.

From a medicinal chemistry perspective, the difluoroethan-1-amine moiety offers a versatile platform for derivatization. Functional groups can be introduced at various positions along this chain to fine-tune physicochemical properties such as solubility and permeability across biological membranes. This adaptability has led to several derivative compounds being evaluated in vitro and in vivo for their therapeutic efficacy. Preliminary data suggest promising results in models of neurodegenerative diseases and infectious disorders, where modulation of protein-protein interactions is crucial.

The growing interest in fluorinated compounds is also driven by their applications beyond small-molecule drugs. In agrochemicals, for instance, fluorine substitution enhances pesticide stability and bioavailability. Similarly, materials science benefits from fluorinated molecules due to their unique electronic properties when incorporated into polymers or liquid crystals. The versatility of CAS No 1802680-94-9 underscores its potential utility across multiple disciplines within chemistry.

Future research directions may focus on exploring analogs with varying substituents to expand the chemical space covered by this scaffold. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will continue to inform next-generation derivatives with improved pharmacological profiles. Additionally, green chemistry principles may guide synthetic routes toward more sustainable practices without compromising efficiency or yield.

In summary, 2-(4-Bromo-2,6-difluorophenyl)-2,2-difluoroethan-1-amine represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of halogenated aromatic rings and functionalized side chains makes it an attractive candidate for further exploration in medicinal chemistry programs worldwide.